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Compound of Interest

1,3-Dibromo-2-
Compound Name:

(chloromethyl)benzene
CAS No.: 858006-31-2

Cat. No.: B372489

Get Quote

Physicochemical Profile & Structural Identity[1][2]
[3]

2,6-Dibromobenzyl chloride (IUPAC: 2-(chloromethyl)-1,3-dibromobenzene) is a sterically
congested benzyl halide.[1] Its structure is defined by a benzene ring substituted with two
bromine atoms at the ortho positions (2,6-) relative to a chloromethyl group at position 1.[1]
This "1,2,3-substitution pattern” creates a unique electronic and steric environment, making the
benzylic carbon highly electrophilic yet shielded, which influences its reactivity in nucleophilic
substitutions (

)-[1]
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Property

Value /| Description

Chemical Name

2,6-Dibromobenzyl chloride

IUPAC Name

2-(chloromethyl)-1,3-dibromobenzene

Molecular Formula

Molecular Weight 284.37 g/mol
Not widely indexed in commercial catalogs;
CAS Number typically prepared in situ or from precursors (see

below).[1]

Key Precursor CAS

1013031-65-6 (2,6-Dibromobenzyl alcohol)

Related Analog CAS

93701-32-7 (2,6-Dibromobenzyl bromide)

Physical State

White to off-white crystalline solid (approx.[1]
MP: 40-50 °C, estimated based on analogs).[1]

Solubility

Soluble in DCM, THF, Toluene, Chloroform;

insoluble in water.[1]

Structural Visualization

The molecule features a central benzylic carbon flanked by two bulky bromine atoms.[1] This

steric crowding prevents facile attack by large nucleophiles but allows for highly selective

transformations with smaller, potent nucleophiles.[1]
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Figure 1: Connectivity graph of 2,6-Dibromobenzyl chloride showing the steric shielding of the
benzylic position by ortho-bromine atoms.[1]

Synthetic Pathways & Production[1][4]

Due to the specific halogenation pattern, 2,6-dibromobenzyl chloride is rarely sourced directly.
[1] It is most reliably synthesized from 2,6-dibromobenzyl alcohol using thionyl chloride (

).[1] This method is preferred over direct benzylic chlorination of 2,6-dibromotoluene due to the
risk of over-halogenation or ring chlorination.[1]

Protocol: Deoxychlorination of 2,6-Dibromobenzyl
Alcohol

Objective: Convert 2,6-dibromobenzyl alcohol to 2,6-dibromobenzyl chloride with high fidelity.

Reagents:
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Precursor: 2,6-Dibromobenzyl alcohol (1.0 equiv) [CAS: 1013031-65-6][1][2]

Reagent: Thionyl Chloride (

) (1.5-2.0 equiv)[1]

Solvent: Dichloromethane (DCM) or Toluene (anhydrous)[1]

Catalyst: DMF (catalytic drops, optional)[1]

Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a
drying tube (CaCl2), dissolve 2,6-dibromobenzyl alcohol (10 mmol) in anhydrous DCM (20
mL).

Addition: Cool the solution to 0 °C in an ice bath. Add thionyl chloride (15 mmol) dropwise via
a syringe over 10 minutes.[1] Caution:

and HCI gas evolution will occur.[1]

Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for
2—4 hours. Monitor consumption of starting material via TLC (Hexane/EtOAc 8:2).

Workup: Evaporate the solvent and excess

under reduced pressure (rotary evaporator).

Purification: The residue is typically a pure white solid.[1] If necessary, recrystallize from
hexane or pass through a short silica plug (eluting with 5% EtOAc/Hexane) to remove trace
acid.[1]

Mechanism & Validation: The reaction proceeds via an

(Substitution Nucleophilic internal) mechanism or

(if pyridine is used), where the chlorosulfite intermediate decomposes to yield the chloride with
retention or inversion of configuration (irrelevant for this achiral substrate).[1]
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Figure 2: Synthetic workflow for the conversion of the alcohol precursor to the chloride target.

Reactivity & Applications in Drug Discovery[2]

2,6-Dibromobenzyl chloride serves as a "lynchpin” scaffold.[1] The benzylic chloride allows for
the attachment of the aryl ring to a larger pharmacophore, while the two bromine atoms serve
as handles for subsequent cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig).[1]

Core Reactivity Modes
e Benzylic Substitution (

): The chloride is a good leaving group.[1] Reaction with amines, thiols, or alkoxides yields
2,6-dibromobenzyl-functionalized derivatives.[1]

o Note: The steric bulk of the ortho-bromines slows down

rates compared to unsubstituted benzyl chloride, requiring longer reaction times or
stronger nucleophiles.[1]

e Lithiation/Exchange: The Ar-Br bonds can be selectively lithiated (using

-BuLi) to introduce formyl, carboxyl, or boronic acid groups after the benzylic substitution is
complete.[1]
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Case Study: Synthesis of Sulfonyl Chlorides

A primary application of this scaffold is in the synthesis of 2,6-dibromobenzylsulfonyl chloride, a
potent electrophile for sulfonamide drug synthesis.[1]

o Step 1: 2,6-Dibromobenzyl chloride + Thiourea

Isothiouronium salt.[1]

o Step 2: Oxidative chlorination (

or

)

Sulfonyl Chloride.[1]
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Figure 3: Divergent synthetic utility of the 2,6-dibromobenzyl chloride scaffold.

Handling & Safety Protocols

As a benzylic halide, 2,6-dibromobenzyl chloride possesses alkylating properties and potential

lachrymatory effects.[1]

o Hazard Classification: Corrosive (Skin Corr.[1] 1B), Lachrymator.[1]
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¢ Storage: Store at 2—8 °C under inert atmosphere (Argon/Nitrogen). Moisture sensitive
(hydrolyzes to alcohol over time).

+ PPE: Nitrile gloves, safety goggles, and a working fume hood are mandatory.[1]

o Spill Cleanup: Adsorb with sand/vermiculite. Neutralize surfaces with dilute aqueous sodium
bicarbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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